Cas no 1969287-92-0 (rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine)

• Product Name: rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine
• CAS No: 1969287-92-0
• MF: C₇H₁₁F₂NO
• MW: 163.165148973465
• MDL: MFCD30181838
• CID: 5238411
• PubChem ID: 122164266
• Update Time: 2025-10-29

rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[4.1.0]heptane-1-methanamine, 7,7-difluoro-, (1R,6R)-
• rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine

• MDL： MFCD30181838
• Inchi： 1S/C7H11F2NO/c8-7(9)5-2-1-3-11-6(5,7)4-10/h5H,1-4,10H2/t5-,6+/m1/s1
• InChI Key： NTMISQSYYKJABA-RITPCOANSA-N
• SMILES： [C@]12(CN)[C@]([H])(C1(F)F)CCCO2

Additional information on rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine

Professional Introduction to Rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine (CAS No. 1969287-92-0)

Rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine, a compound with the CAS number 1969287-92-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, featuring a bicyclo[4.1.0]heptane core with fluoro and oxo substituents, has garnered considerable attention due to its potential applications in drug discovery and development.

The chemical formula of this compound underscores its complexity and uniqueness. The presence of two fluorine atoms at the 7-position and an oxygen atom in the 2-position introduces unique electronic and steric properties that make it a promising candidate for various biochemical interactions. Such features are often exploited in the design of bioactive molecules to enhance binding affinity, metabolic stability, and overall pharmacological efficacy.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their ability to modulate enzyme activity and receptor binding. The bicyclo[4.1.0]heptane scaffold in Rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine is particularly noteworthy because it combines rigidity with flexibility, allowing for diverse functionalization while maintaining a stable core structure. This balance is crucial for designing molecules that can interact effectively with biological targets.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The fluoro substituents can influence the molecule's lipophilicity and metabolic fate, which are critical factors in drug design. Furthermore, the oxo group introduces a polar region that can engage in hydrogen bonding or other polar interactions with biological targets, enhancing binding specificity.

Recent studies have highlighted the importance of fluorinated compounds in oncology and anti-inflammatory therapies. For instance, fluorinated analogs of existing drugs have shown improved pharmacokinetic profiles and enhanced therapeutic effects. Rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine aligns with this trend by incorporating fluorine atoms into a structurally complex framework.

The synthesis of this compound presents unique challenges due to its strained bicyclic core and multiple stereocenters. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric transformations, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

In addition to its pharmacological potential, Rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine may find applications in materials science and chemical biology. The unique structural features of this compound make it an attractive candidate for studying molecular recognition processes and developing novel chemical probes.

The future of this compound lies in its exploration as a lead molecule for drug discovery programs. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly assess its interactions with various biological targets. This approach will accelerate the identification of potential therapeutic applications and optimize its pharmacological properties.

As our understanding of molecular interactions continues to evolve, compounds like Rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine will play a pivotal role in shaping the next generation of pharmaceuticals. Their complex structures and diverse functionalities offer unparalleled opportunities for innovation in medicinal chemistry.